Cas no 945950-78-7 ((1S)-5-Chloro-2,3-dihydro-1H-inden-1-amine)

(1S)-5-Chloro-2,3-dihydro-1H-inden-1-amine is a chiral amine derivative of the indane scaffold, featuring a chlorine substituent at the 5-position. This compound is of interest in pharmaceutical and agrochemical research due to its stereospecificity and potential as a building block for bioactive molecules. The (1S)-enantiomer offers precise spatial orientation, which is critical for interactions with chiral targets, such as enzymes or receptors. Its rigid indane structure provides conformational stability, while the amine functionality allows for further derivatization. The chlorine substituent enhances electronic properties, influencing reactivity and binding affinity. This compound is typically utilized in asymmetric synthesis and medicinal chemistry applications, where enantiopurity and structural specificity are essential.

(1S)-5-Chloro-2,3-dihydro-1H-inden-1-amine structure

945950-78-7 structure

Product Name:(1S)-5-Chloro-2,3-dihydro-1H-inden-1-amine

CAS No:945950-78-7

MF:C₉H₁₀ClN

MW:167.635401248932

MDL:MFCD07373937

CID:1084377

PubChem ID:28373927

Update Time:2025-10-17

(1S)-5-Chloro-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

- (S)-5-Chloro-2,3-dihydro-1H-inden-1-amine
- (1S)-5-CHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE
- 1H-Inden-1-amine, 5-chloro-2,3-dihydro-, (1S)-
- AB38352
- (1S)-5-Chloro-2,3-dihydro-1H-inden-1-amine (ACI)
- (1S)-1-Amino-5-chloroindane
- (1S)-5-Chloroindan-1-amine
- (S)-5-Chloro-1-aminoindan
- (S)-5-Chloroindan-1-ylamine
- 1H-Inden-1-amine 5-chloro-2,3-dihydro-, (1S)-
- DS-16648
- CS-0102159
- MFCD07373937
- 945950-78-7
- VMB95078
- Y10918
- AKOS006237642
- DB-189974
- SCHEMBL192318
- EN300-89314
- (1S)-5-Chloro-2,3-dihydro-1H-inden-1-amine
- MDL： MFCD07373937
- Inchi： 1S/C9H10ClN/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5,9H,1,4,11H2/t9-/m0/s1
- InChI Key： CCNOGOGUHOMLMI-VIFPVBQESA-N
- SMILES： N[C@H]1CCC2C=C(C=CC1=2)Cl

Computed Properties

Exact Mass: 167.0501770g/mol
Monoisotopic Mass: 167.0501770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26
XLogP3: 1.8

(1S)-5-Chloro-2,3-dihydro-1H-inden-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IK086-100mg	(1S)-5-Chloro-2,3-dihydro-1H-inden-1-amine	945950-78-7	95+%	100mg	1361CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IK086-250mg	(1S)-5-Chloro-2,3-dihydro-1H-inden-1-amine	945950-78-7	95+%	250mg	3057CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IK086-1g	(1S)-5-Chloro-2,3-dihydro-1H-inden-1-amine	945950-78-7	95+%	1g	6979.0CNY	2021-07-12
Chemenu	CM255937-1g	(S)-5-Chloro-2,3-dihydro-1H-inden-1-amine	945950-78-7	95%	1g	$701	2021-06-16
Chemenu	CM255937-5g	(S)-5-Chloro-2,3-dihydro-1H-inden-1-amine	945950-78-7	95%	5g	$1982	2021-06-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IK086-50mg	(1S)-5-Chloro-2,3-dihydro-1H-inden-1-amine	945950-78-7	95+%	50mg	577.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IK086-200mg	(1S)-5-Chloro-2,3-dihydro-1H-inden-1-amine	945950-78-7	95+%	200mg	1443.0CNY	2021-07-12
abcr	AB489456-250 mg	(S)-5-Chloro-2,3-dihydro-1H-inden-1-amine, 95%; .	945950-78-7	95%	250mg	€295.00	2023-06-15
abcr	AB489456-1 g	(S)-5-Chloro-2,3-dihydro-1H-inden-1-amine, 95%; .	945950-78-7	95%	1g	€573.60	2023-06-15
Chemenu	CM255937-1g	(S)-5-Chloro-2,3-dihydro-1H-inden-1-amine	945950-78-7	95%	1g	$460	2024-07-19

(1S)-5-Chloro-2,3-dihydro-1H-inden-1-amine Production Method

Production Method 1

42348-86-7

945950-78-7

Reaction Conditions

1.1 Reagents: Titanium isopropoxide , (S)-2-Methyl-2-propanesulfinamide Solvents: Tetrahydrofuran ; 24 h, rt → reflux; reflux → 0 °C
1.2 Reagents: Sodium borohydride ; 0 °C; 3 h, 0 °C
1.3 Reagents: Sodium chloride Solvents: Water ; rt
1.4 Reagents: Hydrochloric acid Solvents: Methanol ; 1 h, rt

Reference

: Cd73 inhibitor, preparation method therefor and application thereof

, World Intellectual Property Organization, , ,

Production Method 2

42348-86-7

945950-78-7

Reaction Conditions

1.1 Reagents: (-)-Phenylglycinol Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; 90 min, rt → reflux; cooled
1.2 Reagents: Acetic acid , Sodium borohydride Solvents: Tetrahydrofuran ; rt → 0 °C; overnight, 0 °C → rt
1.3 Reagents: Lead tetraacetate Solvents: Methanol ; 20 min, 0 °C; 45 min, 0 °C
1.4 Reagents: Sodium carbonate Solvents: Water ; 10 min
1.5 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 16 h, rt → reflux; cooled

Reference

: Preparation of purine nucleoside derivatives as antitumor agents and inhibitors of E1 activating enzymes

, World Intellectual Property Organization, , ,

Production Method 3

945950-78-7

Reaction Conditions

Reference

: Preparation of optically pure (S)-5-chloro-1-aminoindan as chiral medical intermediate from 5-chloro-1-aminoindan by chiral resolution

, China, , ,